- Ruthenium-Catalyzed Para-Selective Oxidative Cross-Coupling of Arenes and Cycloalkanes, Organic Letters, 2011, 13(19), 4977-4979
Cas no 20029-52-1 (4-Cyclohexylbenzoic acid)
4-Cyclohexylbenzoic acid is a substituted benzoic acid derivative featuring a cyclohexyl group at the para position. This structural modification enhances its lipophilicity, making it useful in organic synthesis and pharmaceutical intermediates. The compound exhibits stability under standard conditions and serves as a versatile building block for further functionalization, such as esterification or amidation. Its aromatic carboxyl group allows for reactivity typical of benzoic acids, while the cyclohexyl moiety contributes to steric and electronic effects that can influence reaction pathways. The product is commonly employed in research applications, particularly in the development of liquid crystals, agrochemicals, and bioactive molecules.
4-Cyclohexylbenzoic acid structure
Product Name:4-Cyclohexylbenzoic acid
CAS No:20029-52-1
MF:C13H16O2
MW:204.264944076538
MDL:MFCD00039459
CID:88144
PubChem ID:87566520
Update Time:2025-05-28
4-Cyclohexylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclohexylbenzoic acid
- 4-Cyclohexyl-benzoic acid
- (4-Carboxyphenyl)cyclohexane
- 1'.2'.3'.4'.5'.6'-Hexahydro-diphenyl-carbonsaeure-(4)
- 4-Cyclohexyl-benzoesaeure
- Benzoic acid, 4-cyclohexyl-
- QCIWHVKGVVQHIY-UHFFFAOYSA-N
- NSC126462
- 4cyclohexylbenzoic acid
- 4-CyclohexylbenzoicAcid
- p-cyclohexylbenzoic acid
- Cyclohexybenzoicacid; 98%
- Oprea1_387451
- HMS1719D20
- STK020874
- 4-cyclohexylbenzoic acid, AldrichCPR
- SBB037867
- MFCD00039459
- CCG-301939
- FT-0618320
- SR-01000061399-1
- 4-CYCLOHEXYLPHENYLCARBOXYLIC ACID
- AC-13413
- CS-W015405
- AB01318709-02
- NSC 126462
- EH1
- UNII-ROT0W051KU
- NSC-126462
- AE-641/01665049
- Z57052886
- NCGC00323465-01
- ROT0W051KU
- EINECS 243-472-5
- AS-59065
- EN300-11611
- CHEMBL3593500
- SCHEMBL354930
- DTXSID00173849
- AKOS000117588
- NS00026502
- SR-01000061399
- 20029-52-1
- AT23285
- DB-045065
- DTXCID6096340
-
- MDL： MFCD00039459
- Inchi： 1S/C13H16O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5H2,(H,14,15)
- InChI Key： QCIWHVKGVVQHIY-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1)C1CCCCC1)=O
- BRN： 1966671
Computed Properties
- Exact Mass: 204.11500
- Monoisotopic Mass: 204.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.2±0.1 g/cm3
- Melting Point: 196.0 to 201.0 deg-C
- Boiling Point: 260.0±0.0 °C at 760 mmHg
- Flash Point: 76.3±6.6 °C
- PSA: 37.30000
- LogP: 3.43250
- Solubility: Not determined
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
4-Cyclohexylbenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38-52/53
- Safety Instruction： S26-S36/37/39
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
4-Cyclohexylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Cyclohexylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1523-25g |
4-Cyclohexylbenzoic acid |
20029-52-1 | 98.0%(GC&T) | 25g |
￥1745.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1523-5g |
4-Cyclohexylbenzoic acid |
20029-52-1 | 98.0%(GC&T) | 5g |
￥580.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | MG115-1g |
4-Cyclohexylbenzoic acid |
20029-52-1 | 98% | 1g |
128.0CNY | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | MG115-5g |
4-Cyclohexylbenzoic acid |
20029-52-1 | 98% | 5g |
363.0CNY | 2021-08-06 | |
| TRC | C987403-50mg |
4-Cyclohexylbenzoic Acid |
20029-52-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C987403-100mg |
4-Cyclohexylbenzoic Acid |
20029-52-1 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C987403-500mg |
4-Cyclohexylbenzoic Acid |
20029-52-1 | 500mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C134346-1g |
4-Cyclohexylbenzoic acid |
20029-52-1 | ≥98.0%(GC) | 1g |
¥154.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C134346-25g |
4-Cyclohexylbenzoic acid |
20029-52-1 | ≥98.0%(GC) | 25g |
¥1565.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C134346-5g |
4-Cyclohexylbenzoic acid |
20029-52-1 | ≥98.0%(GC) | 5g |
¥449.90 | 2023-09-03 |
4-Cyclohexylbenzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: 1,4-Bis(diphenylphosphino)butane , Triruthenium dodecacarbonyl ; 12 h, 135 °C
Reference
4-Cyclohexylbenzoic acid Raw materials
4-Cyclohexylbenzoic acid Preparation Products
4-Cyclohexylbenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20029-52-1)4-Cyclohexylbenzoic acid
Order Number:A814186
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):195.0
Email:sales@amadischem.com
4-Cyclohexylbenzoic acid Related Literature
-
Neeraj Kumar,Jie He,James F. Rusling Chem. Soc. Rev. 2023 52 5135
20029-52-1 (4-Cyclohexylbenzoic acid) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20029-52-1)4-Cyclohexylbenzoic acid
Purity:99%
Quantity:25g
Price ($):195.0